Cas no 4959-35-7 ((E)-limoneneoxide,trans-1,2-epoxy-p-menth-8-ene,trans-limoneneepoxide,(E)-limoneneoxide)

(E)-limoneneoxide,trans-1,2-epoxy-p-menth-8-ene,trans-limoneneepoxide,(E)-limoneneoxide structure
4959-35-7 structure
Product Name:(E)-limoneneoxide,trans-1,2-epoxy-p-menth-8-ene,trans-limoneneepoxide,(E)-limoneneoxide
CAS No:4959-35-7
MF:C10H16O
MW:152.233443260193
CID:932503
PubChem ID:8029780
Update Time:2025-04-19

(E)-limoneneoxide,trans-1,2-epoxy-p-menth-8-ene,trans-limoneneepoxide,(E)-limoneneoxide Chemical and Physical Properties

Names and Identifiers

    • (E)-limoneneoxide,trans-1,2-epoxy-p-menth-8-ene,trans-limoneneepoxide,(E)-limoneneoxide
    • (E)-Limonene oxide
    • 7-Oxabicyclo(4.1.0)heptane, 1-methyl-4-(1-methylethenyl)-, (1R,4S,6S)-
    • trans-1,2-Epoxy-p-menth-8-ene
    • trans-1,2-Limonene epoxide
    • trans-1,2-limonene oxide
    • trans-Limonen oxide
    • trans-Limonen-1,2-epoxide
    • trans-Limonene epoxide
    • trans-Limonene oxide
    • trans-Limonene oxyde
    • trans-Limonene-1,2-epoxide-
    • trans-limonene-1,2-oxide
    • UNII-9HCX9R999Q
    • 42477-94-1
    • (1R,4S,6S)-1-methyl-4-prop-1-en-2-yl-7-oxabicyclo[4.1.0]heptane
    • cis-(S)-4-Isopropenyl-1-methylcyclohexene 1,2-epoxide
    • (-)-(1R,4S)-limonene-1,2- epoxide
    • trans-(-)-1,2-Epoxy-p-menth-8-ene
    • 4959-35-7
    • (1R,4S,6S)-1-Methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptane
    • Limonene oxide, trans-(-)-
    • AKOS022173121
    • DTXSID00195263
    • (S)-(-)-Limonene oxide
    • A918481
    • CCEFMUBVSUDRLG-LPEHRKFASA-N
    • (1R)-trans-Limonene oxide
    • Q27272568
    • (-)-trans-Limonene oxide
    • FEMA No. 4656, trans-(-)-
    • 7-Oxabicyclo(4.1.0)heptane, 1-methyl-4-(1-methylethenyl)-, (1R-(1alpha,4beta,6alpha))-
    • 9HCX9R999Q
    • rel-(1R,4S,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptane
    • SCHEMBL5526200
    • DTXSID101017702
    • trans-(-)-limonene oxide
    • (S)-(-)-1,2-Limonene oxide
    • 7-OXABICYCLO(4.1.0)HEPTANE, 1-METHYL-4-(1-METHYLETHENYL)-, (1R-(1.ALPHA.,4.BETA.,6.ALPHA.))-
    • Inchi: 1S/C10H16O/c1-7(2)8-4-5-10(3)9(6-8)11-10/h8-9H,1,4-6H2,2-3H3/t8-,9-,10+/m0/s1
    • InChI Key: CCEFMUBVSUDRLG-LPEHRKFASA-N
    • SMILES: O1[C@H]2C[C@@H](C(=C)C)CC[C@@]12C

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12.5Ų
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